Cas no 58621-52-6 (1-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one)
58621-52-6 structure
Product Name:1-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one
CAS No:58621-52-6
MF:C11H12O2
MW:176.211783409119
CID:341456
PubChem ID:12357018
Update Time:2023-11-22
1-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3,4-dihydro-2H-1-benzopyran-6-yl)-
- 1-(3,4-dihydro-2H-chromen-6-yl)ethanone
- 1-chroman-6-yl-ethanone
- 1-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one
- SCHEMBL1726294
- 1-(chroman-6-yl)ethanone
- BAXUMNKQKVFPNU-UHFFFAOYSA-N
- 6-acetylchroman
- N12807
- DTXSID80493799
- 58621-52-6
- EN300-102687
- CS-0230196
- AKOS010256162
-
- Inchi: 1S/C11H12O2/c1-8(12)9-4-5-11-10(7-9)3-2-6-13-11/h4-5,7H,2-3,6H2,1H3
- InChI Key: BAXUMNKQKVFPNU-UHFFFAOYSA-N
- SMILES: O1C2C=CC(C(C)=O)=CC=2CCC1
Computed Properties
- Exact Mass: 176.08376
- Monoisotopic Mass: 176.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D456918-10mg |
1-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one |
58621-52-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D456918-50mg |
1-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one |
58621-52-6 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D456918-100mg |
1-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one |
58621-52-6 | 100mg |
$ 230.00 | 2022-06-05 |
1-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
58621-52-6 (1-(3,4-dihydro-2H-1-benzopyran-6-yl)ethan-1-one) Related Products
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